Cas no 82290-07-1 (3-Methoxypropenoic acid ethyl ester)

3-Methoxypropenoic acid ethyl ester structure
82290-07-1 structure
Product Name:3-Methoxypropenoic acid ethyl ester
CAS No:82290-07-1
MF:C6H10O3
MW:130.141802310944
CID:2949488
Update Time:2024-01-22

3-Methoxypropenoic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

    • ethyl ester of 3-methoxy-2-propen-1-oic acid
    • 3-Methoxypropenoic acid ethyl ester
    • 2-Propenoic acid, 3-methoxy-, ethyl ester, (E)- (ZCI)
    • Ethyl (2E)-3-methoxy-2-propenoate (ACI)
    • Ethyl (E)-3-methoxypropenoate
    • Inchi： 1S/C6H10O3/c1-3-9-6(7)4-5-8-2/h4-5H,3H2,1-2H3/b5-4+
    • InChI Key： UNONUCVWBGLFIO-SNAWJCMRSA-N
    • SMILES： C(=O)(OCC)/C=C/OC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 107
  • XLogP3: 0.7
  • Topological Polar Surface Area: 35.5

3-Methoxypropenoic acid ethyl ester Production Method

Production Method 1

623-47-2 623-47-2
82290-07-1 82290-07-1
Reaction Conditions
1.1 Catalysts: Platinum dichloride ;  12 h, rt
2.1 Catalysts: Platinum dichloride Solvents: Toluene ;  3 h, 60 °C
Reference
Platinum- and gold-catalyzed hydroalkoxylation and tetramerization of propiolate esters
Chen, Qian; et al, Catalysis Communications, 2014, 56, 101-105

Production Method 2

623-47-2 623-47-2
82290-07-1 82290-07-1
155934-40-0 155934-40-0
Reaction Conditions
1.1 Catalysts: Platinum dichloride ;  48 h, rt
Reference
Platinum- and gold-catalyzed hydroalkoxylation and tetramerization of propiolate esters
Chen, Qian; et al, Catalysis Communications, 2014, 56, 101-105

Production Method 3

623-47-2 623-47-2
82290-07-1 82290-07-1
155934-40-0 155934-40-0
36997-05-4 36997-05-4
262293-82-3 262293-82-3
Reaction Conditions
1.1 Catalysts: Silver triflate ,  2249872-40-8 Solvents: Methanol ;  1 h, 40 °C
Reference
Hydroalkoxylation of terminal and internal alkynes catalyzed by dinuclear gold(I) complexes with bridging Di(N-heterocyclic carbene) ligands
Marcheggiani, Elena; et al, Catalysts, 2020, 10(1),

Production Method 4

155934-40-0 155934-40-0
82290-07-1 82290-07-1
Reaction Conditions
1.1 Catalysts: Platinum dichloride Solvents: Toluene ;  3 h, 60 °C
Reference
Platinum- and gold-catalyzed hydroalkoxylation and tetramerization of propiolate esters
Chen, Qian; et al, Catalysis Communications, 2014, 56, 101-105

Production Method 5

623-47-2 623-47-2
82290-07-1 82290-07-1
262293-82-3 262293-82-3
Reaction Conditions
1.1 Catalysts: Platinum dichloride ;  12 h, 60 °C
Reference
Platinum- and gold-catalyzed hydroalkoxylation and tetramerization of propiolate esters
Chen, Qian; et al, Catalysis Communications, 2014, 56, 101-105

Production Method 6

623-47-2 623-47-2
82290-07-1 82290-07-1
617-35-6 617-35-6
262293-82-3 262293-82-3
Reaction Conditions
1.1 Catalysts: Silver triflate ,  2249872-40-8 Solvents: Methanol ;  18.5 h, 40 °C
Reference
Hydroalkoxylation of terminal and internal alkynes catalyzed by dinuclear gold(I) complexes with bridging Di(N-heterocyclic carbene) ligands
Marcheggiani, Elena; et al, Catalysts, 2020, 10(1),

Production Method 7

623-47-2 623-47-2
82290-07-1 82290-07-1
155934-40-0 155934-40-0
262293-82-3 262293-82-3
Reaction Conditions
1.1 Catalysts: Platinum dichloride ;  12 h, rt
Reference
Platinum- and gold-catalyzed hydroalkoxylation and tetramerization of propiolate esters
Chen, Qian; et al, Catalysis Communications, 2014, 56, 101-105

3-Methoxypropenoic acid ethyl ester Raw materials

3-Methoxypropenoic acid ethyl ester Preparation Products

3-Methoxypropenoic acid ethyl ester Related Literature

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